Cas no 102841-47-4 (2,4,6,8-Nonatetraenoicacid, 9-(1-cyclopenten-1-yl)-3,7-dimethyl-, (2E,4E,6E,8E)-)

• Product Name: 2,4,6,8-Nonatetraenoicacid, 9-(1-cyclopenten-1-yl)-3,7-dimethyl-, (2E,4E,6E,8E)-
• CAS No: 102841-47-4
• MF: C₁₆H₂₀O₂
• MW: 244.328804969788
• CID: 143926
• PubChem ID: 71332888
• Update Time: 2025-04-19

2,4,6,8-Nonatetraenoicacid, 9-(1-cyclopenten-1-yl)-3,7-dimethyl-, (2E,4E,6E,8E)- Chemical and Physical Properties

Names and Identifiers

• 2,4,6,8-Nonatetraenoicacid, 9-(1-cyclopenten-1-yl)-3,7-dimethyl-, (2E,4E,6E,8E)-
• 9-(cyclopenten-1-yl)-3,7-dimethylnona-2,4,6,8-tetraenoic acid
• 2,4,6,8-Nonatetraenoicacid, 9-(1-cyclopenten-1-yl)-3,7-dimethyl-, (all-E)-
• Ro 11-9588
• 102841-47-4
• DTXSID90761254
• 9-(CYCLOPENT-1-EN-1-YL)-3,7-DIMETHYLNONA-2,4,6,8-TETRAENOIC ACID

• Inchi： 1S/C16H20O2/c1-13(10-11-15-8-3-4-9-15)6-5-7-14(2)12-16(17)18/h5-8,10-12H,3-4,9H2,1-2H3,(H,17,18)
• InChI Key： AIIIMBJCEWNWBE-UHFFFAOYSA-N
• SMILES： OC(C=C(C)C=CC=C(C)C=CC1=CCCC1)=O

Computed Properties

• Exact Mass: 244.14633g/mol
• Monoisotopic Mass: 244.14633g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 18
• Rotatable Bond Count: 5
• Complexity: 446
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 4
• Molecular Weight: 244.33g/mol
• XLogP3: 4.6
• Topological Polar Surface Area: 37.3Ų